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Compound of Interest

2-Chloroethanamine-
d4hydrochloride

Cat. No.: B1146207

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the deuterium labeling in 2-
Chloroethanamine-d4 hydrochloride (CAS No. 172333-26-5), a crucial isotopically labeled
compound in pharmaceutical research and development. This document details the precise
location of deuterium substitution, outlines a probable synthetic pathway, and presents relevant
technical data.

Deuterium Labeling Position

2-Chloroethanamine-d4 hydrochloride is specifically labeled with four deuterium atoms on the
ethyl backbone. The systematic IUPAC name for this compound is 2-chloro-1,1,2,2-
tetradeuterioethanamine;hydrochloride[1]. The deuterium atoms replace all four hydrogen
atoms on the two carbon atoms of the ethanamine moiety.

The structural representation clearly indicates the isotopic substitution:

Caption: Chemical structure of 2-Chloroethanamine-d4 hydrochloride.

Quantitative Data Summary

The key quantitative data for 2-Chloroethanamine-d4 hydrochloride is summarized in the table
below. This information is consistently provided by various suppliers of stable isotope-labeled
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compounds.
Property Value References
CAS Number 172333-26-5 [11[2]
Molecular Formula C2HsD4CI2N
Molecular Weight 120.01 g/mol
Isotopic Purity Typically =298 atom % D
Unlabeled CAS No. 870-24-6 [1]

Proposed Synthetic Pathway

While specific, detailed experimental protocols for the synthesis of 2-Chloroethanamine-d4
hydrochloride are not readily available in peer-reviewed literature, a highly probable synthetic
route can be inferred from established chemical reactions for its non-deuterated analog and the
availability of deuterated starting materials.

The most likely synthetic pathway involves the chlorination of a deuterated precursor, Ethanol-
1,1,2,2-d4-amine, using a chlorinating agent such as thionyl chloride (SOCIz). This reaction is a
standard method for converting alcohols to alkyl chlorides|[3].

The proposed reaction scheme is as follows:

Ethanol-1,1,2,2-d4-amine
(HOCD2CD2NH?2) Chlorination

(CICD2CD2NH2 * HCI)

[2-Ch|oroethanamine-d4 hydrochloridej
»

—_———
—_—
——
———

Thionyl Chloride
(SOCI2)

Click to download full resolution via product page

Caption: Proposed synthesis of 2-Chloroethanamine-d4 hydrochloride.
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Detailed Experimental Protocol (Proposed)

The following is a proposed experimental protocol based on the general reaction of

ethanolamines with thionyl chloride[4][5]. Note: This protocol should be adapted and optimized

under appropriate laboratory safety conditions by qualified personnel.

Materials:

Ethanol-1,1,2,2-d4-amine (commercially available from suppliers such as Sigma-Aldrich)
Thionyl chloride (SOCI2)
Anhydrous solvent (e.g., chloroform, dichloromethane)

Anhydrous work-up solvent (e.g., diethyl ether)

Procedure:

Reaction Setup: In a dry, inert atmosphere (e.g., under nitrogen or argon), dissolve Ethanol-
1,1,2,2-d4-amine in an anhydrous solvent in a reaction vessel equipped with a stirrer, a
dropping funnel, and a reflux condenser.

Addition of Thionyl Chloride: Cool the solution in an ice bath. Slowly add thionyl chloride
dropwise from the dropping funnel to the stirred solution. The reaction is exothermic, and the
temperature should be maintained at 0-5 °C during the addition.

Reaction: After the addition is complete, allow the reaction mixture to warm to room
temperature and then heat to reflux. The progress of the reaction can be monitored by a
suitable analytical technique (e.g., TLC, GC-MS).

Work-up: After the reaction is complete, cool the mixture to room temperature. Remove the
excess solvent and thionyl chloride under reduced pressure.

Isolation and Purification: The resulting crude product can be purified by recrystallization
from an appropriate solvent system to yield 2-Chloroethanamine-d4 hydrochloride as a solid.

Analytical Confirmation
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The confirmation of the deuterium labeling position and the chemical identity of 2-
Chloroethanamine-d4 hydrochloride would typically be achieved through a combination of
analytical techniques:

» Nuclear Magnetic Resonance (NMR) Spectroscopy:

o H NMR would show the absence of signals corresponding to the ethyl protons, confirming
complete deuteration.

o 2H NMR would show signals corresponding to the deuterium atoms on the ethyl carbons.

o 13C NMR would show signals for the two carbon atoms, with coupling patterns indicative of
attached deuterium.

e Mass Spectrometry (MS): Mass spectrometry would confirm the molecular weight of the
deuterated compound, showing a mass shift corresponding to the incorporation of four
deuterium atoms compared to the unlabeled analog.

While specific analytical data for 2-Chloroethanamine-d4 hydrochloride is not publicly available
in databases, the consistent product information from reputable suppliers confirms the structure
and labeling.

Conclusion

2-Chloroethanamine-d4 hydrochloride is a valuable tool for researchers, with deuterium atoms
specifically located at all four positions of the ethyl group. Its synthesis is plausibly achieved
through the chlorination of the corresponding deuterated ethanolamine. The information
provided in this guide serves as a technical resource for the effective utilization of this
isotopically labeled compound in scientific research and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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chloroethanamine-d4-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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